3-(2,4-Dichlorophenyl)-2-methylpropenal

• Molecular Formula: C10H8Cl2O
• Molecular Weight: 215.07 g/mol
• IUPAC Name: 3-(2,4-dichlorophenyl)-2-methylprop-2-enal
• InChI: InChI=1S/C10H8Cl2O/c1-7(6-13)4-8-2-3-9(11)5-10(8)12/h2-6H,1H3
• InChI Key: LFYROJBISPJGQH-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC1=C(C=C(C=C1)Cl)Cl)C=O

Description

3-(2,4-Dichlorophenyl)-2-methylpropenal is a useful research compound. Its molecular formula is C10H8Cl2O and its molecular weight is 215.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,4-dichlorobenzaldehyde (26.26 g, 0.15 mol) was dissolved in toluene (200 mL), and then KOH (8.4 g, 1 eq) in water (183 mL) was added followed by BnEt3NCl. The mixture was cooled to 0° C. and n-propanal (26.15 g, 0.45 mol, 3 eq) in toluene (50 mL) was added dropwise. The mixture was allowed to warm to room temperature and stirred overnight. The organic layer was separated and washed successively with water, brine, dried (MgSO4), and concentrated under reduced pressure. The resulting residue was purified by silica gel chromatography (0-1-2-3% EtOAc in hexanes) to give 17.56 g of 3-(2,4-dichlorophenyl)-2-methylpropenal.